Cas no 2228780-42-3 (tert-butyl N-5-(1,2-dihydroxyethyl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-5-(1,2-dihydroxyethyl)-2-methylphenylcarbamate
• CAS No: 2228780-42-3
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 6056626
• PubChem ID: 165622333
• Update Time: 2025-06-14

tert-butyl N-5-(1,2-dihydroxyethyl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1,2-dihydroxyethyl)-2-methylphenylcarbamate
• 2228780-42-3
• EN300-1881879
• tert-butyl N-[5-(1,2-dihydroxyethyl)-2-methylphenyl]carbamate

• Inchi： 1S/C14H21NO4/c1-9-5-6-10(12(17)8-16)7-11(9)15-13(18)19-14(2,3)4/h5-7,12,16-17H,8H2,1-4H3,(H,15,18)
• InChI Key： FARIROUIGITKSS-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=CC=1C)C(CO)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.14705815g/mol
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.8Ų

Additional information on tert-butyl N-5-(1,2-dihydroxyethyl)-2-methylphenylcarbamate

Research Brief on tert-butyl N-5-(1,2-dihydroxyethyl)-2-methylphenylcarbamate (CAS: 2228780-42-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of tert-butyl N-5-(1,2-dihydroxyethyl)-2-methylphenylcarbamate (CAS: 2228780-42-3) as a promising intermediate or active pharmaceutical ingredient (API). This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The following brief synthesizes the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of tert-butyl N-5-(1,2-dihydroxyethyl)-2-methylphenylcarbamate has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to achieve efficient production. Notably, the compound's stereochemistry and functional groups play a critical role in its reactivity, making it a valuable building block for more complex molecules in medicinal chemistry.

In terms of biological activity, preliminary studies suggest that tert-butyl N-5-(1,2-dihydroxyethyl)-2-methylphenylcarbamate exhibits moderate inhibitory effects on specific enzymatic targets involved in inflammatory pathways. These findings are particularly relevant for the development of novel anti-inflammatory agents. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and optimize its pharmacokinetic properties.

From a therapeutic perspective, the compound's potential extends beyond inflammation. Recent computational modeling studies have identified its compatibility with various biological targets, including those implicated in neurodegenerative diseases and cancer. These insights open new avenues for structure-activity relationship (SAR) studies and the design of derivatives with enhanced efficacy and selectivity.

In conclusion, tert-butyl N-5-(1,2-dihydroxyethyl)-2-methylphenylcarbamate represents a versatile and promising candidate in the realm of chemical biology and drug development. Ongoing research aims to further explore its applications, optimize its synthesis, and validate its therapeutic potential. The compound's unique structural attributes and biological activity underscore its importance in the pursuit of innovative pharmaceutical solutions.